Ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C24H20N2O4S/c1-3-30-23(28)21-20(15-9-5-4-6-10-15)25-24(31-21)26-22(27)18-13-16-11-7-8-12-17(16)14-19(18)29-2/h4-14H,3H2,1-2H3,(H,25,26,27)
• InChI Key: MIMKSLQHSJHUII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC3=CC=CC=C3C=C2OC)C4=CC=CC=C4
• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol

Description

The compound “Ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate” is a complex organic molecule. It contains several functional groups including a methoxy group, a carbonyl group, an amino group, a phenyl group, and a thiazole ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the methoxy group could be introduced via a Williamson ether synthesis, the carbonyl group could be introduced via a Friedel-Crafts acylation, and the thiazole ring could be formed via a Hantzsch thiazole synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of the carbonyl group would introduce polarity into the molecule, and the aromatic rings would contribute to the molecule’s stability.

Chemical Reactions Analysis

The compound could participate in a variety of chemical reactions due to its functional groups. For example, the carbonyl group could undergo nucleophilic addition reactions, the amino group could participate in condensation reactions, and the thiazole ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carbonyl and amino groups could allow for hydrogen bonding, which could affect the compound’s solubility and boiling point.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is highly reactive, it could pose a risk of fire or explosion. Additionally, if the compound is toxic or carcinogenic, it could pose health risks.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, if the compound shows biological activity, it could be studied as a potential drug. Additionally, the compound could be used as a starting point for the synthesis of other complex organic molecules.